Cas no 4212-05-9 (1,2-Dithiolan-4-amine)

• Product Name: 1,2-Dithiolan-4-amine
• CAS No: 4212-05-9
• MF: C₃H₇NS₂
• MW: 121.22437787056
• MDL: MFCD11853040
• CID: 334599
• PubChem ID: 427617
• Update Time: 2025-05-20

1,2-Dithiolan-4-amine Chemical and Physical Properties

Names and Identifiers

• 1,2-Dithiolan-4-amine
• DTXSID00194958
• EN300-213099
• SCHEMBL2860312
• SB37131
• 4212-05-9
• dithiolan-4-amine
• 1,2-Ditholan-4-amine
• AKOS005444823

• MDL： MFCD11853040
• Inchi： 1S/C3H7NS2/c4-3-1-5-6-2-3/h3H,1-2,4H2
• InChI Key： BXMQAFYZFUUYMM-UHFFFAOYSA-N
• SMILES： S1CC(CS1)N

Computed Properties

• Exact Mass: 121.002
• Monoisotopic Mass: 121.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 42.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 76.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithiolanes 1,2-dithiolanes

Additional information on 1,2-Dithiolan-4-amine

Professional Introduction to 1,2-Dithiolan-4-amine (CAS No. 4212-05-9)

1,2-Dithiolan-4-amine, identified by the Chemical Abstracts Service Number (CAS No.) 4212-05-9, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic compound features a unique structure consisting of a five-membered ring containing two sulfur atoms and two carbon atoms, with an amine functional group attached to one of the carbon atoms. The molecular formula of this compound is C₄H₆NS₂, reflecting its composition of carbon, hydrogen, nitrogen, and sulfur.

The< strong>1,2-dithiolan-4-amine structure is highly versatile and has garnered considerable attention due to its potential applications in various chemical syntheses and biological activities. The presence of sulfur atoms in its framework imparts unique reactivity, making it a valuable intermediate in the development of more complex molecules. This reactivity has been exploited in the synthesis of pharmacologically active agents, where the dithiolan ring can serve as a scaffold for drug design.

In recent years, there has been growing interest in the< strong>1,2-dithiolan-4-amine derivative as a building block for medicinal chemistry. Its ability to form stable complexes with metal ions has opened up possibilities for applications in metallodrug development. For instance, studies have shown that derivatives of this compound can interact with transition metals such as copper and zinc to form complexes with potential anticancer properties. These complexes have been investigated for their ability to induce apoptosis in cancer cells by generating reactive oxygen species (ROS) that damage cellular components.

The< strong>1,2-dithiolan-4-amine moiety is also known for its stability under various chemical conditions, which makes it an attractive candidate for use in drug formulations that require prolonged shelf life or resistance to metabolic degradation. This stability has been explored in the development of prodrugs, where the dithiolan ring can be designed to release active pharmaceutical ingredients (APIs) under specific physiological conditions. Such prodrug strategies have shown promise in improving bioavailability and targeted delivery of therapeutic agents.

Furthermore, the< strong>1,2-dithiolan-4-amine scaffold has been utilized in the synthesis of compounds with antimicrobial properties. Research indicates that certain derivatives exhibit activity against Gram-positive bacteria by disrupting bacterial cell wall synthesis or interfering with essential metabolic pathways. These findings have prompted further investigation into the development of novel antibiotics based on this structural motif.

The< strong>1,2-dithiolan-4-amine compound also finds applications in materials science due to its ability to form coordination complexes with metal ions. These complexes have been explored for their catalytic properties, particularly in oxidation reactions where they serve as efficient catalysts for converting alcohols into aldehydes or ketones. Such catalytic applications are valuable in industrial processes that require high selectivity and efficiency.

In conclusion, the< strong>1,2-dithiolan-4-amine (CAS No. 4212-05-9) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and catalysis. Its unique structural features and reactivity make it a valuable building block for synthesizing complex molecules with diverse applications. As research continues to uncover new properties and functionalities of this compound, its importance in advancing chemical and biomedical sciences is likely to grow further.